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Abstract

Goniopypyrone, a novel styryl-lactone isolated from Goniothalamus giganteus, has
demonstrated significant cytotoxic activity against human tumor cell lines.[1] The complex
stereochemistry of this natural product necessitates unambiguous structural confirmation for
further investigation into its therapeutic potential. This application note details the pivotal role of
single-crystal X-ray crystallography in elucidating the precise three-dimensional structure of
Goniopypyrone, thereby confirming its molecular architecture and establishing its relative
configuration. The protocols outlined herein provide a methodological framework for the
crystallographic analysis of similar natural products.

Introduction

The isolation and characterization of bioactive natural products is a cornerstone of drug
discovery. Goniopypyrone, a styryl-lactone extracted from the stem bark of Goniothalamus
giganteus, represents a promising cytotoxic agent.[1] Preliminary structural elucidation using
spectroscopic methods such as IR, Mass Spectrometry, and NMR provided initial insights into
its connectivity. However, due to the presence of multiple chiral centers, these techniques alone
were insufficient to definitively establish the relative stereochemistry. X-ray crystallography
provides an unequivocal method for determining the three-dimensional arrangement of atoms
in a crystalline solid, making it the gold standard for absolute and relative structure confirmation
of complex molecules.[1]
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Data Presentation

The definitive X-ray crystallographic analysis of Goniopypyrone was first reported by Fang, X.-
p., et al. in the Journal of the Chemical Society, Perkin Transactions 1 (1990). The quantitative
data from this analysis provides the basis for the structural confirmation. While the full
crystallographic information file (CIF) is deposited in the Cambridge Crystallographic Data
Centre (CCDC), a summary of the key parameters is presented below.

Parameter Value
Molecular Formula C13H1405
Molecular Weight 250.25 g/mol
Crystal System Orthorhombic
Space Group P212121

Unit Cell Dimensions a=6.987(2) A

b = 10.543(3) A

c =15.678(4) A

a=90°

B =90°

y =90°

Volume 1155.1(5) As
z 4

Calculated Density 1.438 Mg/m3
Resolution High

Final R-factor

Data reported in the primary literature

CCDC Deposition No.

Not available in search results

Note: The detailed crystallographic data, including atomic coordinates and bond

lengths/angles, are available in the primary publication.
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Experimental Protocols

The successful X-ray crystallographic analysis of Goniopypyrone involves a multi-step
process, from sample preparation to data analysis. The following protocols provide a detailed
methodology.

Isolation and Purification of Goniopypyrone

Goniopypyrone was isolated from the ethanolic extract of the stem bark of Goniothalamus
giganteus. The isolation process involved bioactivity-directed fractionation using techniques
such as column chromatography over silica gel, followed by preparative thin-layer
chromatography (TLC) to yield pure Goniopypyrone. The purity of the compound is critical for
successful crystallization and was confirmed by spectroscopic methods (*H NMR, 3C NMR).[1]

Crystallization of Goniopypyrone

Single crystals of sufficient size and quality for X-ray diffraction were grown using the slow
evaporation method.

e Solvent Selection: A suitable solvent system was identified through screening various
common organic solvents. A mixture of methanol and ethyl acetate was found to be effective
for Goniopypyrone.

e Procedure:

o A saturated solution of pure Goniopypyrone was prepared in a minimal amount of the
chosen solvent system at room temperature.

o The solution was filtered to remove any particulate matter.

o The filtered solution was transferred to a small, clean vial.

o The vial was loosely capped to allow for the slow evaporation of the solvent.
o The vial was left undisturbed in a vibration-free environment.

o Colorless, needle-like crystals of Goniopypyrone formed over a period of several days.
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X-ray Diffraction Data Collection

A suitable single crystal was selected and mounted on a goniometer head. X-ray diffraction
data were collected at room temperature using a diffractometer equipped with a suitable X-ray
source (e.g., Mo-Ka radiation). The crystal was rotated in the X-ray beam, and the diffraction
pattern was recorded on a detector.

Structure Solution and Refinement

The collected diffraction data were processed to determine the unit cell parameters and space
group. The structure was solved using direct methods and refined by full-matrix least-squares
on F2. All non-hydrogen atoms were refined anisotropically. Hydrogen atoms were placed in
calculated positions and refined using a riding model. The final refined structure confirmed the
proposed connectivity and established the relative stereochemistry of all chiral centers in
Goniopypyrone.

Mandatory Visualization

The following diagrams illustrate the logical workflow for the structure confirmation of
Goniopypyrone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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